(3,5-Diethoxyphenyl)methanol
Overview
Description
Scientific Research Applications
Catalysis and Surface Chemistry
Ceria Nanocrystals
Methanol has been used to study the surface sites of ceria nanocrystals with well-defined surface planes. The adsorption and desorption of methanol on these nanocrystals help understand their catalytic properties (Wu, Li, Mullins, & Overbury, 2012).
Methanol Decomposition on Catalysts
Studies on methanol decomposition on various catalysts, like Pt(111), provide insights into the thermochemistry and activation energy barriers for the decomposition process, aiding in the development of more efficient catalytic systems (Greeley & Mavrikakis, 2002).
Biochemical and Medical Applications
Biological Membranes
Methanol affects the dynamics of lipid membranes, impacting the study of transmembrane proteins in biological and synthetic membranes. This has implications for understanding membrane behavior in various biological conditions (Nguyen et al., 2019).
PET Radiotracers
The compound has applications as a PET radiotracer in the early diagnosis of Alzheimer’s disease, showcasing its potential in medical diagnostics (Altomare et al., 2014).
Organic Synthesis and Chemical Engineering
Phthalocyanine Synthesis
(3,5-Diethoxyphenyl)methanol is used in the synthesis of novel silicon phthalocyanine and subphthalocyanine complexes, which have applications in dye production and potentially in photovoltaic cells (Bıyıklıoğlu, 2015).
Methanol as a C1 Source
Methanol is utilized as a C1 source in organic synthesis for the formation of carbon-carbon, carbon-nitrogen, and carbon-oxygen bonds, crucial for drug discovery and chemical production (Natte, Neumann, Beller, & Jagadeesh, 2017).
Environmental Applications
- UV Actinometry: Methanol's role in the photolysis of H2O2 in aqueous solutions aids in UV actinometry, a technique used to measure the intensity of ultraviolet light, which has environmental applications (Goldstein, Aschengrau, Diamant, & Rabani, 2007).
Safety and Hazards
Properties
IUPAC Name |
(3,5-diethoxyphenyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O3/c1-3-13-10-5-9(8-12)6-11(7-10)14-4-2/h5-7,12H,3-4,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNXRSVKMHZMSOA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1)CO)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80409017 |
Source
|
| Record name | (3,5-diethoxyphenyl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80409017 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
198623-56-2 |
Source
|
| Record name | (3,5-diethoxyphenyl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80409017 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Phenyl-1H-pyrano[4,3-c]pyridin-1-one](/img/structure/B176285.png)
